Cas no 147003-97-2 (Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro-)

Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro- structure
147003-97-2 structure
Product Name:Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro-
CAS No:147003-97-2
MF:C9H5Cl2FN2
MW:231.05380320549
CID:105434
PubChem ID:20094119
Update Time:2025-04-18

Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro-
    • 4-chloro-2-(chloromethyl)-6-fluoroquinazoline
    • QUINAZOLINE, 4-CHLORO-2-(CHLOROMETHYL)-6-FLUORO-
    • 4-chloro-2-chloromethyl-6-fluoroquinazoline
    • 147003-97-2
    • ANLNVUDMKOGLGM-UHFFFAOYSA-N
    • SCHEMBL3113631
    • Inchi: 1S/C9H5Cl2FN2/c10-4-8-13-7-2-1-5(12)3-6(7)9(11)14-8/h1-3H,4H2
    • InChI Key: ANLNVUDMKOGLGM-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C=CC2=NC(CCl)=N1)F

Computed Properties

  • Exact Mass: 229.98155
  • Monoisotopic Mass: 229.9813817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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